(2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate

• IUPAC Name: tert-butyl (2S,3S)-3-amino-2-hydroxy-3-phenylpropanoate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)11(15)10(14)9-7-5-4-6-8-9/h4-8,10-11,15H,14H2,1-3H3/t10-,11-/m0/s1
• InChI Key: FTDZKKASRJHWGD-QWRGUYRKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C(C1=CC=CC=C1)N)O
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H]([C@H](C1=CC=CC=C1)N)O
• Molecular Formula: C13H19NO3
• DSSTOX Substance ID: DTXSID201186065
• Molecular Weight: 237.29 g/mol
• CAS RN: 204587-97-3

Description

(2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate, also known as TCPP, is a chiral building block widely used in the synthesis of various biologically active compounds. TCPP has a unique structure that makes it an important intermediate in the synthesis of many natural products and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate is not well understood. However, it is believed that this compound may act as a nucleophile in various chemical reactions. This compound may also interact with proteins and enzymes, leading to changes in their function.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 and neuraminidase. This compound has been found to be non-toxic and well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using (2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate in lab experiments include its high yield and enantiomeric purity, its versatility as a building block, and its non-toxicity. The limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are many future directions for the research and development of (2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate. One area of interest is the synthesis of new metal complexes using this compound as a ligand with potential applications in catalysis, sensing, and imaging. Another area of interest is the development of new pharmaceuticals using this compound as a building block. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in various fields.
In conclusion, this compound is a chiral building block with a unique structure that has many scientific research applications. The synthesis of this compound involves a diastereoselective Mannich reaction, resulting in high yield and enantiomeric purity. This compound has been extensively used in the synthesis of various natural products and pharmaceuticals, and has potential applications in catalysis, sensing, and imaging. The mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in various fields.

Scientific Research Applications

(2S,3S)-Tert-butyl 3-amino-2-hydroxy-3-phenylpropanoate has been extensively used as a building block in the synthesis of various natural products and pharmaceuticals. For example, this compound has been used in the synthesis of the anti-cancer drug paclitaxel, the anti-inflammatory drug celecoxib, and the anti-viral drug oseltamivir. This compound has also been used as a ligand in the synthesis of metal complexes with potential applications in catalysis, sensing, and imaging.